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Compound of Interest

Compound Name: Clopidogrel Related Compound C

Cat. No.: B7543444 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical guidance for the laboratory handling of

Clopidogrel Related Compound C (CAS Number: 120202-71-3). The following procedures

are designed to minimize exposure risk and ensure safe operational conduct and compliant

disposal.

Hazard Identification and Quantitative Data
Clopidogrel Related Compound C is a hazardous substance that requires careful handling to

mitigate health risks. It is classified as harmful if swallowed, causes skin and serious eye

irritation, may cause respiratory irritation, and may lead to organ damage through prolonged or

repeated exposure.
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Parameter Value Source

GHS Hazard Statements
H302, H315, H319, H335,

H373
LGC Standards SDS

GHS Hazard Pictograms
GHS07 (Exclamation Mark),

GHS08 (Health Hazard)
LGC Standards SDS

Signal Word Warning LGC Standards SDS

CAS Number 120202-71-3 Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Occupational Exposure Limit

(OEL)

No specific OEL has been

established for Clopidogrel

Related Compound C. In the

absence of a specific limit, it is

recommended to handle this

compound as a potent

pharmaceutical ingredient and

apply a precautionary OEL in

the range of 1-10 µg/m³. The

OEL for the related compound,

Clopidogrel Bisulfate, has

been listed as 20 μg/m³, which

can serve as a reference point

for risk assessment.

ScieGen Pharmaceuticals SDS

Personal Protective Equipment (PPE)
The selection and proper use of PPE are paramount to minimizing exposure. The following

PPE is mandatory when handling Clopidogrel Related Compound C in powder form or in

solution.

Gloves: Two pairs of powder-free nitrile or neoprene gloves are required. The outer glove

should be changed immediately upon contamination.
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Eye Protection: Chemical safety goggles with side shields or a face shield are necessary to

protect against splashes and airborne particles.

Respiratory Protection: When handling the powder outside of a containment system (e.g.,

ventilated balance enclosure, glove box), a NIOSH-approved respirator with a P100 filter is

required.

Lab Coat/Gown: A disposable, solid-front gown with tight-fitting cuffs is mandatory to prevent

skin contact.

Shoe Covers: Disposable shoe covers should be worn in the designated handling area.

Operational Plan: Step-by-Step Guidance
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks. If

compromised, handle as a spill and follow the spill management protocol.

Storage: Store the compound in its original, tightly sealed container in a designated,

ventilated, and refrigerated area at 2-8°C. The storage area should be clearly labeled with

the compound's identity and hazard warnings.

Weighing the Compound (Powder)
This operation must be performed in a ventilated balance enclosure (VBE) or a glove box to

contain airborne particles.

Preparation: Decontaminate the weighing area before starting. Assemble all necessary

equipment (spatula, weighing paper/vessel, secondary container) inside the enclosure.

Tare: Place the receiving container on the balance and tare to zero.

Transfer: Carefully transfer the desired amount of Clopidogrel Related Compound C from

the stock bottle to the receiving container using a dedicated spatula.

Closure: Tightly seal both the stock bottle and the receiving container before removing them

from the enclosure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b7543444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7543444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Clean the spatula and all surfaces within the enclosure with a suitable

solvent (e.g., 70% ethanol) and dispose of all contaminated wipes as hazardous waste.

Solution Preparation
Solvent Addition: In a chemical fume hood, slowly add the solvent to the container with the

weighed powder to avoid splashing.

Dissolution: Cap the container and mix by gentle swirling or using a magnetic stirrer until the

compound is fully dissolved.

Labeling: Clearly label the solution with the compound name, concentration, solvent, date,

and appropriate hazard warnings.

Disposal Plan
All waste generated from handling Clopidogrel Related Compound C is considered

hazardous and must be disposed of accordingly.

Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), weighing papers, and

disposable labware should be collected in a dedicated, labeled hazardous waste bag.

Liquid Waste: Unused solutions and solvent rinses should be collected in a sealed, labeled

hazardous waste container. Do not dispose of down the drain.

Sharps: Contaminated needles and syringes must be disposed of in a designated sharps

container.

Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety office or a licensed waste management contractor.

Experimental Protocols and Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate key procedural workflows for handling Clopidogrel Related
Compound C.
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Preparation Handling Cleanup & Disposal

Don PPE Prepare Work Area Weighing in VBE Solution Preparation in Fume Hood Decontaminate Surfaces Segregate Waste Dispose of Hazardous Waste Doff PPE

Handling Clopidogrel
Related Compound C?

Handling Powder?

In Containment
(VBE/Glove Box)?

Yes

Handling Solution?

No

Required PPE:
- Double Nitrile Gloves

- Safety Goggles
- Disposable Gown

Yes
Add:

NIOSH-approved
Respirator (P100)

No

Work in
Fume Hood

Yes

Proceed with Caution

No (Re-evaluate task)
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Click to download full resolution via product page

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Clopidogrel Related Compound C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7543444#personal-protective-equipment-for-
handling-clopidogrel-related-compound-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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